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Compound of Interest

Compound Name: P053

Cat. No.: B8075459

Essential Safety and Logistical Information for Laboratory Professionals

The U.S. Environmental Protection Agency (EPA) designates the hazardous waste code P053
for Vinyl acetate (CAS Number: 108-05-4). As an acutely hazardous waste, stringent
procedures must be followed for its handling and disposal to ensure the safety of laboratory
personnel and to maintain environmental compliance. Vinyl acetate is a highly flammable liquid
and vapor, harmful if inhaled, and is suspected of causing cancer.[1][2][3] Adherence to the
following guidelines is critical for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before handling Vinyl acetate, it is imperative to be familiar with its associated hazards and the
necessary safety precautions.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye/Face Protection: Use safety glasses or goggles and a face shield.[1][3]

Clothing: Wear protective clothing to prevent skin contact.[1][3]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[3][4]
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Handling and Storage:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in
handling areas.[1][3]

Use only non-sparking tools to prevent ignition.[1][3]

Take precautionary measures against static discharge.[1][3]

All equipment containing the material should be grounded.[4]

Handle only in a well-ventilated area, preferably in a laboratory hood.[2][3]

Store in a cool, well-ventilated, and locked-up place.[1][2]

Keep containers tightly closed.[3][4]

Quantitative Data for Vinyl Acetate

The following table summarizes key quantitative data for Vinyl acetate, essential for safe
handling and emergency planning.
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Property Value Citations
CAS Number 108-05-4 [4]
Molecular Weight 86.09 g/mole [4]
Boiling Point 72.2°C (162°F) [4]
Melting Point -93.2°C (-135.8°F) [4]
Flash Point -7.8°C (18°F) (Closed Cup) [4]
Auto-Ignition Temp. 402°C (755.6°F) [4]
Flammable Limits Lower: 2.6% / Upper: 13.4% [4]
Specific Gravity 0.9317 (Water = 1) [4]
Vapor Density 3 (Air=1) [4]
Oral LD50 (Rat) 2920 mg/kg [4]
Dermal LD50 (Rabbit) 2335 mg/kg [4]
Inhalation LC50 (Rat) 2828.4 ppm (4 hours) [4]

Step-by-Step Disposal Procedures

The disposal of P053 waste must be conducted in strict accordance with local, state, and
federal regulations. The following steps provide a general guideline for the proper disposal of
Vinyl acetate.

1. Waste ldentification and Segregation:

» All waste containing Vinyl acetate must be identified and labeled as "Hazardous Waste" with
the EPA code P053.

o Segregate P053 waste from other waste streams to prevent accidental mixing and reactions.

2. Containerization:
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o Use a dedicated, properly labeled, and sealed container for the collection of Vinyl acetate
waste.

e The container must be compatible with Vinyl acetate and in good condition to prevent leaks
or spills.

3. Spill Management:

 In the event of a spill, immediately evacuate the area and remove all ignition sources.
e Do not touch the spilled material.[3]

o Wear appropriate PPE, including respiratory protection.

o For small spills, absorb the material with a non-combustible absorbent material (e.g., sand,
earth) and place it in a sealed container for disposal.

» For large spills, contain the spill and contact your institution's environmental health and
safety (EHS) department or a licensed hazardous waste disposal company.

4. Final Disposal:
» Vinyl acetate waste must not be disposed of down the drain or in regular trash.
o Disposal must be managed by a licensed hazardous waste disposal company.

e The primary method of disposal for flammable liquids like Vinyl acetate is typically high-
temperature incineration at a permitted hazardous waste facility.[5]

o Maintain detailed records of all hazardous waste generated and disposed of, in accordance
with regulatory requirements.

P053 (Vinyl Acetate) Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of P053 (Vinyl
acetate) waste.
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Caption: Logical workflow for the safe disposal of P053 (Vinyl acetate) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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